Cas no 885521-78-8 (4-Chloro-6-methyl-1H-indole)

• Product Name: 4-Chloro-6-methyl-1H-indole
• CAS No: 885521-78-8
• MF: C₉H₈ClN
• MW: 165.619521141052
• MDL: MFCD07781504
• CID: 840661
• Update Time: 2025-10-28

4-Chloro-6-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methyl-1H-indole
• 4-Chloro-6-methyl indole
• 1H-Indole, 4-chloro-6-Methyl-
• AK141058
• 4-Chloro-6-methylindole
• 1h-indole,4-chloro-6-methyl-
• FCH857301
• AX8281258
• ST24043615
• 4-Chloro-6-methyl-1H-indole (ACI)

• MDL： MFCD07781504
• Inchi： 1S/C9H8ClN/c1-6-4-8(10)7-2-3-11-9(7)5-6/h2-5,11H,1H3
• InChI Key： BVKCEPCPTRIIFU-UHFFFAOYSA-N
• SMILES： ClC1C2=C(NC=C2)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Topological Polar Surface Area: 15.8

4-Chloro-6-methyl-1H-indole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4-Chloro-6-methyl-1H-indole

4-Chloro-6-methyl-1H-indole: A Comprehensive Overview

The compound with CAS No. 885521-78-8, commonly referred to as 4-Chloro-6-methyl-1H-indole, is a structurally unique indole derivative that has garnered significant attention in the fields of organic chemistry and pharmacology. Indole derivatives, in general, are known for their diverse biological activities and structural versatility. The 4-Chloro-6-methyl substitution pattern in this compound introduces specific electronic and steric effects that influence its reactivity and bioavailability. Recent studies have highlighted its potential in various therapeutic areas, making it a subject of intense research interest.

4-Chloro-6-methyl-1H-indole exhibits a fascinating balance between aromatic stability and functional group reactivity. The indole ring system, characterized by its bicyclic structure with one nitrogen atom, serves as a scaffold for numerous chemical transformations. The chloro group at the 4-position and the methyl group at the 6-position play pivotal roles in modulating the compound's physical and chemical properties. For instance, the chlorine substituent enhances the molecule's lipophilicity, while the methyl group contributes to steric hindrance, which can be advantageous in drug design for improving bioavailability.

Recent advancements in synthetic methodologies have enabled researchers to explore novel routes for synthesizing 4-Chloro-6-methyl-1H-indole. One such approach involves the use of palladium-catalyzed cross-coupling reactions, which offer high efficiency and selectivity. These methods not only simplify the synthesis process but also pave the way for large-scale production, making this compound more accessible for both academic and industrial applications.

The pharmacological profile of 4-Chloro-6-methyl-1H-indole has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells). Additionally, this compound has shown promising anti-tumor activity in vitro, particularly against certain types of cancer cells, suggesting its potential role in oncology.

Beyond its pharmacological applications, 4-Chloro-6-methyl-1H-indole has also found utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. Researchers have explored its ability to act as an electron transport layer due to its high electron mobility and stability under ambient conditions.

In terms of environmental impact, studies have shown that 4-Chloro-6-methyl-1H-indole exhibits moderate biodegradability under aerobic conditions. This is particularly relevant for industries involved in chemical manufacturing, where understanding the environmental fate of compounds is crucial for sustainable practices.

Looking ahead, ongoing research is focused on optimizing the bioavailability and efficacy of 4-Chloro-6-methyl-1H-indole through structural modifications. For instance, researchers are investigating the effects of additional substituents on the indole ring to enhance solubility and target specificity. Furthermore, collaborative efforts between chemists and biologists are underway to explore its potential as a lead compound for drug development.

In conclusion, 4-Chloro-6-methyl-1H-indole (CAS No. 885521-78-) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation.